2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide

• Molecular Formula: C19H17N5O3S2
• Molecular Weight: 427.5 g/mol
• IUPAC Name: 2-(6-methoxy-2-methylquinolin-4-yl)sulfanyl-N-(6-methyl-7-oxo-[1,3]thiazolo[3,2-b][1,2,4]triazin-3-yl)acetamide
• InChI: InChI=1S/C19H17N5O3S2/c1-10-6-15(13-7-12(27-3)4-5-14(13)20-10)28-9-17(25)21-16-8-29-19-22-18(26)11(2)23-24(16)19/h4-8H,9H2,1-3H3,(H,21,25)
• InChI Key: LSFLWFDRUBYZIP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C=C(C=CC2=N1)OC)SCC(=O)NC3=CSC4=NC(=O)C(=NN34)C

Description

2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide is a complex organic compound that belongs to the class of heterocyclic compounds It features a quinoline ring system, a thiazolo-triazine ring system, and an acetamide group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide typically involves multi-step organic reactions. The starting materials often include 6-methoxy-2-methylquinoline and 6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-amine. The key steps in the synthesis may involve:

Formation of the Quinoline Derivative: This involves the methoxylation and methylation of quinoline.

Formation of the Thiazolo-Triazine Ring: This involves the cyclization of appropriate precursors to form the thiazolo-triazine ring.

Coupling Reaction: The quinoline derivative and the thiazolo-triazine derivative are coupled using a suitable sulfanylating agent to form the final compound.

Industrial Production Methods

Industrial production of this compound would likely involve optimization of the synthetic route to maximize yield and purity. This could include the use of continuous flow reactors, high-throughput screening of reaction conditions, and the use of catalysts to improve reaction efficiency.

Chemical Reactions Analysis

Types of Reactions

2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide can undergo various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones.

Reduction: Reduction reactions can target the quinoline or thiazolo-triazine rings.

Substitution: Electrophilic or nucleophilic substitution reactions can occur on the aromatic rings.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H₂O₂) and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) can be used.

Substitution: Reagents like halogens (e.g., Br₂, Cl₂) or nucleophiles (e.g., NH₃, OH⁻) are commonly used.

Major Products

Oxidation: Sulfoxides or sulfones.

Reduction: Reduced quinoline or thiazolo-triazine derivatives.

Substitution: Substituted quinoline or thiazolo-triazine derivatives.

Scientific Research Applications

2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by:

Inhibition of Enzymes: Binding to the active site of enzymes and inhibiting their activity.

Receptor Modulation: Interacting with receptors to modulate their signaling pathways.

DNA Intercalation: Intercalating into DNA and affecting its replication and transcription.

Comparison with Similar Compounds

Similar Compounds

2-[(6-Methoxyquinolin-4-YL)sulfanyl]acetamide: Lacks the thiazolo-triazine ring.

N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide: Lacks the quinoline ring.

Uniqueness

2-[(6-Methoxy-2-methylquinolin-4-YL)sulfanyl]-N-{6-methyl-7-oxo-7H-[1,3]thiazolo[3,2-B][1,2,4]triazin-3-YL}acetamide is unique due to the presence of both the quinoline and thiazolo-triazine rings, which may confer distinct chemical and biological properties. This dual-ring system may enhance its binding affinity to molecular targets and improve its overall efficacy in various applications.